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Compound of Interest

Compound Name: 2-[(Chloromethoxy)methyl]oxolane

CAS No.: 110627-17-3

Cat. No.: B2443468

Get Quote

Strategic Rationale & Mechanistic Insights
In the landscape of multi-step organic synthesis, the protection of sensitive hydroxyl groups is a

critical path to achieving high yields. Traditionally, the[1] due to its robust stability under basic,

nucleophilic, and reductive conditions. However, the standard reagent for its installation—

chloromethyl methyl ether (MOM-Cl)—is highly volatile and a potent human carcinogen, often

contaminated with the even more dangerous bis(chloromethyl) ether[2].

To circumvent these severe safety and logistical hurdles, I strongly advocate for the use of 2-
[(chloromethoxy)methyl]oxolane (CAS 110627-17-3)[3]. This specialized α -haloether installs

a tetrahydrofurfuryl-modified MOM group (THFOM).

Why make the switch?

Enhanced Safety Profile: With a molecular weight of 150.6 g/mol [4], this reagent is

significantly heavier and less volatile than MOM-Cl (80.5 g/mol ). This drastically reduces
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inhalation hazards and minimizes the risk of gas-phase reformation of carcinogenic

byproducts during standard aqueous workups[2].

Orthogonal Functionality: The oxolane (tetrahydrofuran) ring introduces a bidentate

coordination site. Similar to methoxyethoxymethyl (MEM) ethers, this cyclic ether tail is highly

strategic for directing subsequent stereoselective organometallic reactions (e.g., directed

ortho-metalation), while retaining the predictable acidic lability of standard acetals[1].

Comparative Reagent Data
To make informed decisions for your synthetic strategies, the quantitative and qualitative

differences between traditional MOM-Cl and 2-[(chloromethoxy)methyl]oxolane are

summarized below.

Parameter MOM-Cl
2-
[(Chloromethoxy)methyl]o
xolane

Molecular Weight 80.5 g/mol 150.6 g/mol

Volatility / Vapor Hazard High (Severe Carcinogen) Low to Moderate

Standard Equivalents 1.2 - 1.5 eq 1.5 eq

Base Equivalents (DIPEA) 1.5 - 2.0 eq 2.0 eq

Coordination Sites 2 (Linear) 3 (Cyclic & Linear)

Deprotection Conditions Mild Acid (HCl/MeOH, TFA) Mild Acid (HCl/MeOH, TFA)

Mechanistic Causality
The protection proceeds via an acetalization mechanism. Because α -haloethers are highly

electrophilic, the departure of the chloride ion is assisted by the adjacent oxygen atom, forming

a resonance-stabilized oxonium intermediate[3]. The alcohol nucleophile then attacks this

intermediate. Because the intermediate is highly reactive, the reaction must be carefully

temperature-controlled to prevent polymerization or ether cleavage[5].
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Mechanistic pathway of modified MOM protection via an oxonium intermediate.

Step-by-Step Experimental Protocol
Trustworthiness & Self-Validation: This protocol integrates in-process controls and specific

quenching techniques to ensure a self-validating, high-yield, and safe system.
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1. Substrate Preparation
Dry Solvent (CH2Cl2)

2. Base Addition
Add DIPEA (2.0 eq) at 0°C

3. Reagent Introduction
Dropwise 2-[(Chloromethoxy)methyl]oxolane

4. Reaction Monitoring
TLC/LC-MS until completion

5. Quench & Workup
5% NH3 in aq. NaHCO3

Click to download full resolution via product page

Step-by-step experimental workflow for alcohol protection.

Procedure:
Step 1: Substrate Preparation & Drying

Dissolve the starting alcohol (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1

M to 0.5 M concentration under an inert nitrogen atmosphere.

Expert Causality: Thorough drying of solvents is critical. Adventitious water will rapidly

hydrolyze the α -haloether to the corresponding hemiacetal and formaldehyde, consuming

the reagent and generating HCl, which stalls the reaction[6].
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Step 2: Base Selection and Addition

Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution.

Expert Causality:[5] because it is a sterically hindered, non-nucleophilic base. It minimizes

the formation of unreactive quaternary ammonium salts with the alkylating agent. (Note: For

highly hindered tertiary alcohols, pre-form the alkoxide using NaH in THF at 0 °C before

proceeding[7]).

Step 3: Electrophile Introduction

Cool the reaction mixture to 0 °C using an ice bath. Add 2-
[(chloromethoxy)methyl]oxolane (1.5 eq) dropwise over 10–15 minutes.

Expert Causality: The reaction is highly exothermic. Dropwise addition at 0 °C controls the

release of heat and suppresses side reactions, ensuring the highly reactive oxonium

intermediate is captured exclusively by the target alcohol[3].

Step 4: Reaction Monitoring (Self-Validation)

Allow the reaction to warm to room temperature. Monitor progression via TLC or LC-MS

(typically complete within 2–4 hours).

Validation Check: The protected product will have a higher Rf​value than the starting alcohol

on silica gel due to the masking of the polar hydroxyl group.

Step 5: Quenching & Workup (Critical Safety Step)

Once complete, cool the mixture back to 0 °C. Quench by adding a solution of 5% aqueous

ammonia in saturated NaHCO₃.

Expert Causality: The [2], converting them into stable, water-soluble urotropine derivatives.

This prevents the regeneration of carcinogenic bis(chloromethyl) ether in the headspace of

your waste containers.

Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry

over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column
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chromatography.

Quality Control & Analytical Validation
To confirm successful protection, perform ¹H NMR spectroscopy.

Diagnostic Signals: Look for the characteristic acetal methylene protons (-O-CH₂-O-).

Because the oxolane ring introduces a stereocenter, the two protons of the acetal CH₂ group

in the THFOM ether become diastereotopic and will typically appear as a distinct AB quartet

between 4.5 and 4.9 ppm, differentiating it from the sharp singlet of a standard MOM

ether[5].

Deprotection Strategy
The THFOM group behaves similarly to standard MOM and MEM ethers and is selectively

cleaved via acidic hydrolysis, leaving orthogonal protecting groups (like benzyl ethers or robust

silyl ethers) intact[7].

Protocol:

Dissolve the protected compound in a mixture of DCM and Trifluoroacetic Acid (TFA) (15:1

ratio) or use a trace of concentrated HCl in Methanol[5].

Stir at room temperature for 2–12 hours, monitoring by TLC.

Mechanistic Note: Protonation of the acetal oxygen leads to the expulsion of the alcohol and

formation of an oxonium ion, which is subsequently trapped by the solvent[5].

Quench carefully with saturated NaHCO₃ until gas evolution ceases, then extract with an

organic solvent[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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